Cas no 1213645-44-3 ((S)-5-methyl-2-(pyrrolidin-2-yl)pyridine)

• Product Name: (S)-5-methyl-2-(pyrrolidin-2-yl)pyridine
• CAS No: 1213645-44-3
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 6792622
• PubChem ID: 55277620
• Update Time: 2025-08-02

(S)-5-methyl-2-(pyrrolidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS006329532
• 1213645-44-3
• (S)-5-methyl-2-(pyrrolidin-2-yl)pyridine
• CS-0253947

• Inchi： 1S/C10H14N2/c1-8-4-5-10(12-7-8)9-3-2-6-11-9/h4-5,7,9,11H,2-3,6H2,1H3/t9-/m0/s1
• InChI Key： XYMBPXORZZSXBP-VIFPVBQESA-N
• SMILES： N1CCC[C@H]1C1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.9Ų

Additional information on (S)-5-methyl-2-(pyrrolidin-2-yl)pyridine

Recent Advances in the Study of (S)-5-methyl-2-(pyrrolidin-2-yl)pyridine (CAS: 1213645-44-3)

The compound (S)-5-methyl-2-(pyrrolidin-2-yl)pyridine (CAS: 1213645-44-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral pyridine derivative has been identified as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and oncological disorders. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a scaffold for drug development.

One of the most notable advancements in the study of (S)-5-methyl-2-(pyrrolidin-2-yl)pyridine is its role as a precursor in the synthesis of novel nicotinic acetylcholine receptor (nAChR) modulators. Research published in the Journal of Medicinal Chemistry (2023) highlights its utility in developing selective α7 nAChR agonists, which are being investigated for their potential in treating cognitive impairments associated with Alzheimer's disease and schizophrenia. The stereospecificity of this compound has been shown to significantly influence binding affinity and efficacy, underscoring the importance of its chiral center in drug design.

In addition to its neurological applications, (S)-5-methyl-2-(pyrrolidin-2-yl)pyridine has also been explored in the context of cancer therapy. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its incorporation into small-molecule inhibitors targeting protein-protein interactions involved in tumor progression. The compound's ability to serve as a rigid, yet flexible scaffold has enabled the design of molecules with improved pharmacokinetic properties and reduced off-target effects.

From a synthetic chemistry perspective, advancements in the asymmetric synthesis of (S)-5-methyl-2-(pyrrolidin-2-yl)pyridine have been reported. A 2023 publication in Organic Letters detailed a novel catalytic enantioselective route utilizing chiral palladium complexes, achieving high yields and enantiomeric excess (ee > 99%). This methodological breakthrough addresses previous challenges in large-scale production and paves the way for more efficient industrial applications.

Ongoing research continues to explore the broader potential of (S)-5-methyl-2-(pyrrolidin-2-yl)pyridine, with computational studies predicting additional binding modes and therapeutic targets. As the understanding of its molecular interactions deepens, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals. Future directions include optimization of its physicochemical properties and investigation of its metabolites for potential off-target activities.